4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride

• IUPAC Name: 4-prop-2-enylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-2-3-8(10)4-6-9-7-5-8;/h2,9-10H,1,3-7H2;1H
• InChI Key: AAMOVSJXHZDXFF-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCNCC1)O.Cl
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol

Description

“4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride” is a chemical compound with the molecular formula C8H15NO. It is used for research purposes.

Synthesis Analysis

Piperidine derivatives are among the most important synthetic fragments for designing drugs. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular weight of “4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride” is 141.21. The molecular structure, vibrational spectra, NBO, and UV-spectral analysis of 4-Hydroxypiperidine have been studied.

Chemical Reactions Analysis

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Drug Design and Synthesis

. . .

Anticancer Applications

. They have shown potential in the treatment of various types of cancer.

Antiviral Applications

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Antimalarial Applications

. They have shown effectiveness in inhibiting the growth of malaria parasites.

Antimicrobial and Antifungal Applications

. They can inhibit the growth of various bacteria and fungi.

Antihypertensive Applications

. They can help in controlling high blood pressure.

Analgesic and Anti-inflammatory Applications

. They can help in relieving pain and reducing inflammation.

Anti-Alzheimer, Antipsychotic, and Anticoagulant Applications

. They have shown potential in the treatment of Alzheimer’s disease, psychiatric disorders, and blood clotting disorders.

Mechanism of Action

Target of Action

The primary target of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .

Mode of Action

4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride interacts with its target, the CCR5 receptor, by anchoring to the receptor via a strong salt-bridge interaction . This interaction is facilitated by the presence of a basic nitrogen atom in the compound . The compound also contains two or more lipophilic groups, which is a common feature of most CCR5 antagonists .

Biochemical Pathways

The interaction of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride with the CCR5 receptor affects the HIV-1 entry process . By blocking the CCR5 receptor, the compound prevents HIV-1 from entering cells . This blockade of the CCR5 receptor is a key step in the biochemical pathway that leads to the prevention of HIV-1 infection .

Pharmacokinetics

Lipophilic compounds are often well absorbed because they can readily cross cell membranes .

Result of Action

The result of the action of 4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride is the prevention of HIV-1 infection . By blocking the CCR5 receptor, the compound prevents the entry of HIV-1 into cells, thereby inhibiting the progression of the infection .

Future Directions

Piperidine derivatives are being utilized in different therapeutic applications. This suggests that “4-(Prop-2-en-1-yl)piperidin-4-ol hydrochloride” and similar compounds could have potential future applications in the field of drug discovery.